Cas no 29725-97-1 (2,3-dimethylnaphthalene-1-carboxylic acid)

• Product Name: 2,3-dimethylnaphthalene-1-carboxylic acid
• CAS No: 29725-97-1
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• MDL: MFCD24480342
• CID: 5330998
• PubChem ID: 18364356
• Update Time: 2025-05-28

2,3-dimethylnaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethylnaphthalene-1-carboxylic acid

• MDL： MFCD24480342
• Inchi： 1S/C13H12O2/c1-8-7-10-5-3-4-6-11(10)12(9(8)2)13(14)15/h3-7H,1-2H3,(H,14,15)
• InChI Key： RBBDPYXZGDGBSL-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=C2C(C=CC=C2)=CC(C)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 2,3-dimethylnaphthalene-1-carboxylic acid

Research Brief on 2,3-Dimethylnaphthalene-1-carboxylic Acid (CAS: 29725-97-1) in Chemical Biology and Pharmaceutical Applications

2,3-Dimethylnaphthalene-1-carboxylic acid (CAS: 29725-97-1) has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This naphthalene derivative serves as a key intermediate in the synthesis of various biologically active compounds, particularly in the development of anti-inflammatory and anticancer agents. Recent studies have explored its role as a pharmacophore in drug design, leveraging its aromatic system and carboxylic acid functionality for targeted molecular interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility as a building block for developing novel COX-2 inhibitors. The 2,3-dimethyl substitution pattern was found to enhance binding affinity while maintaining metabolic stability. Molecular docking simulations revealed favorable interactions with the COX-2 active site, suggesting potential for developing next-generation NSAIDs with improved selectivity profiles.

Significant progress has been made in optimizing synthetic routes for 29725-97-1, as reported in a recent ACS Organic Process Research & Development publication. The new catalytic system achieved 85% yield with excellent purity (>99%), addressing previous challenges in large-scale production. This advancement supports the growing demand for this intermediate in pharmaceutical manufacturing, particularly for API synthesis.

Emerging research in chemical biology has identified 2,3-dimethylnaphthalene-1-carboxylic acid as a promising scaffold for PROTAC (Proteolysis Targeting Chimera) development. Its rigid structure and modifiable functional groups make it ideal for linker design in targeted protein degradation platforms. A 2024 Nature Chemical Biology study highlighted its use in developing BRD4 degraders, showing enhanced cellular permeability compared to traditional phenyl-based linkers.

The compound's photophysical properties have also attracted attention in theranostic applications. Recent work in Advanced Materials demonstrated its potential as a dual-mode imaging agent when conjugated with near-infrared fluorophores, offering simultaneous fluorescence and photoacoustic imaging capabilities for tumor detection and drug delivery monitoring.

Ongoing clinical investigations are exploring derivatives of 29725-97-1 as potential treatments for neurodegenerative diseases. Preliminary results from in vitro models show neuroprotective effects against amyloid-β toxicity, possibly through modulation of microglial activation pathways. These findings were presented at the 2024 International Conference on Alzheimer's Disease and suggest new avenues for CNS drug development.

From a safety perspective, recent toxicological assessments published in Regulatory Toxicology and Pharmacology indicate favorable ADME profiles for 2,3-dimethylnaphthalene-1-carboxylic acid derivatives. The compounds demonstrated good metabolic stability in human liver microsomes and low cytotoxicity across various cell lines, supporting their further development as drug candidates.

Future research directions include exploring the compound's potential in combination therapies and as a component of antibody-drug conjugates (ADCs). The growing body of evidence positions 29725-97-1 as a versatile chemical entity with multiple applications in modern drug discovery and development pipelines.